![molecular formula C14H12N2O2 B3347529 9H-Pyrido[3,4-b]indole-1-acetic acid, methyl ester CAS No. 138428-34-9](/img/structure/B3347529.png)
9H-Pyrido[3,4-b]indole-1-acetic acid, methyl ester
Overview
Description
“9H-Pyrido[3,4-b]indole-1-acetic acid, methyl ester” is a chemical compound with the molecular formula C13H10N2O2 . It is also known by several other names such as Aribin, Aribine, Harman, Harmane, Locuturin, Locuturine, 1-Methyl-β-carboline, 1-Methyl-9H-pyrido [3,4-b]indole, Loturine, Passiflorin, Pyridobindole, L-methyl-, 1-Methyl-9H-pyrid (3,4-b)indole, 1-Methylnorharman, 1-Methyl-2-carboline, NSC 54439 .
Molecular Structure Analysis
The molecular structure of “9H-Pyrido[3,4-b]indole-1-acetic acid, methyl ester” can be inferred from its IUPAC name and molecular formula. The compound contains a pyrido[3,4-b]indole core, which is a tricyclic structure consisting of two fused benzene rings and a pyridine ring. The “1-acetic acid, methyl ester” part of the name indicates that there is a methyl ester functional group attached to the 1-position of the pyrido[3,4-b]indole core .Safety and Hazards
The safety and hazards associated with “9H-Pyrido[3,4-b]indole-1-acetic acid, methyl ester” are not detailed in the search results. It is always recommended to handle chemical compounds with appropriate safety measures, and to refer to Material Safety Data Sheets (MSDS) for specific safety and handling information .
properties
IUPAC Name |
methyl 2-(9H-pyrido[3,4-b]indol-1-yl)acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2/c1-18-13(17)8-12-14-10(6-7-15-12)9-4-2-3-5-11(9)16-14/h2-7,16H,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRTQEVZKQDRWFT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=NC=CC2=C1NC3=CC=CC=C23 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00452666 |
Source
|
| Record name | 9H-Pyrido[3,4-b]indole-1-acetic acid, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00452666 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9H-Pyrido[3,4-b]indole-1-acetic acid, methyl ester | |
CAS RN |
138428-34-9 |
Source
|
| Record name | 9H-Pyrido[3,4-b]indole-1-acetic acid, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00452666 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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